Cas no 2093697-52-8 (4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid)

• Product Name: 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid
• CAS No: 2093697-52-8
• MF: C₁₃H₂₂N₄O₅S
• MW: 346.402581691742
• MDL: MFCD30752155
• CID: 5173980
• PubChem ID: 126778940
• Update Time: 2025-10-28

4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}morpholin-4-ium 3-carboxypropanoate
• 4-(2-((5-Methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)morpholin-4-ium 3-carboxypropanoate
• starbld0002886
• 4-hydroxy-4-oxobutanoate;4-[2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethyl]morpholin-4-ium
• 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid

• MDL： MFCD30752155
• Inchi： 1S/C9H16N4OS.C4H6O4/c1-8-10-9(12-11-8)15-7-4-13-2-5-14-6-3-13;5-3(6)1-2-4(7)8/h2-7H2,1H3,(H,10,11,12);1-2H2,(H,5,6)(H,7,8)
• InChI Key： YWXTZQNUVGAREP-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C)=N1)CC[NH+]1CCOCC1.OC(CCC(=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 290
• Topological Polar Surface Area: 158

Additional information on 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid

Chemical Profile of 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid (CAS No. 2093697-52-8)

The compound 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid, identified by its CAS number 2093697-52-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 5-methyl-4H-1,2,4-triazole moiety and a sulfanylethyl group attached to a morpholine backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The 5-methyl-4H-1,2,4-triazole ring is known for its stability and ability to form hydrogen bonds, which enhances its binding affinity to various enzymes and receptors. This characteristic is particularly valuable in the design of inhibitors targeting metabolic pathways associated with diseases such as cancer and inflammation.

The incorporation of a sulfanylethyl group into the molecular structure introduces additional functionality that can modulate pharmacokinetic properties. Sulfonamide derivatives are well-documented for their antimicrobial and anti-inflammatory effects, and the morpholine ring further enhances solubility and bioavailability. This combination makes 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid an intriguing compound for therapeutic applications.

The butanedioic acid moiety, also known as succinic acid, contributes to the overall solubility and stability of the compound. Succinic acid derivatives have been widely studied for their role in metabolic processes and their potential as intermediates in drug synthesis. The presence of this group suggests that the compound may exhibit properties beneficial for drug delivery systems, particularly those requiring controlled release mechanisms.

Recent research has highlighted the importance of structure-based drug design in optimizing pharmacological properties. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with high affinity for target proteins. The structural features of 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid, including the 5-methyl-4H-1,2,4-triazole, sulfanylethyl, and morpholine moieties, align well with current trends in drug discovery.

In vitro studies have demonstrated the potential of this compound to interact with various biological targets. For instance, preliminary assays suggest that it may inhibit enzymes involved in inflammation pathways by binding to specific residues within the active site. Additionally, its ability to cross cell membranes due to its amphiphilic nature could enhance its bioavailability and therapeutic efficacy.

The pharmaceutical industry is increasingly focusing on developing drugs with minimal side effects and improved patient compliance. The unique combination of structural elements in 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid offers a promising platform for achieving these goals. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

The development of novel synthetic routes for this compound is also an area of active investigation. Efficient synthetic methodologies would facilitate large-scale production and reduce costs associated with drug development. Advances in green chemistry principles may also contribute to more sustainable production processes.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural versatility makes it a valuable tool for research into novel drug classes targeting emerging diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 4-{2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylethyl}morpholine, butanedioic acid (CAS No. 2093697-52-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. Continued research into its pharmacological properties and synthetic methodologies will be crucial in realizing its full therapeutic potential.